Cas no 1428356-58-4 (1-(3-chlorophenyl)-3-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]urea)

• Product Name: 1-(3-chlorophenyl)-3-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]urea
• CAS No: 1428356-58-4
• MF: C₁₉H₂₀ClN₇O
• MW: 397.861401557922
• CID: 5365432
• Update Time: 2025-05-27

1-(3-chlorophenyl)-3-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• N-(3-Chlorophenyl)-N′-[2-[[6-[(4-methyl-2-pyridinyl)amino]-4-pyrimidinyl]amino]ethyl]urea
• 1-(3-chlorophenyl)-3-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]urea

• Inchi： 1S/C19H20ClN7O/c1-13-5-6-21-17(9-13)27-18-11-16(24-12-25-18)22-7-8-23-19(28)26-15-4-2-3-14(20)10-15/h2-6,9-12H,7-8H2,1H3,(H2,23,26,28)(H2,21,22,24,25,27)
• InChI Key： OQOGQLLFIVFZHH-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(Cl)=C1)C(NCCNC1C=C(NC2=NC=CC(C)=C2)N=CN=1)=O

Experimental Properties

• Density: 1.392±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 620.3±55.0 °C(Predicted)
• pka: 13.29±0.46(Predicted)

Additional information on 1-(3-chlorophenyl)-3-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]urea

Comprehensive Analysis of 1-(3-chlorophenyl)-3-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]urea (CAS No. 1428356-58-4)

The compound 1-(3-chlorophenyl)-3-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]urea (CAS No. 1428356-58-4) is a highly specialized chemical entity with significant potential in pharmaceutical research and development. Its complex structure, featuring a urea backbone linked to a chlorophenyl group and a pyrimidine derivative, makes it a subject of interest for researchers exploring kinase inhibition and targeted therapies. This article delves into its molecular properties, potential applications, and relevance in contemporary scientific discourse.

One of the most searched questions in the field of medicinal chemistry is: "What are the key applications of pyrimidine-based compounds in drug discovery?" The answer often lies in their versatility as scaffolds for kinase inhibitors, a class of therapeutics that has revolutionized cancer treatment. The presence of the pyrimidin-4-yl moiety in 1-(3-chlorophenyl)-3-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]urea suggests potential interactions with ATP-binding sites of kinases, a feature that aligns with current trends in precision medicine.

From a structural perspective, the chlorophenyl group contributes to the compound's lipophilicity, which is a critical parameter for membrane permeability and bioavailability—two frequently searched topics in pharmacokinetic optimization. Meanwhile, the urea linkage provides hydrogen-bonding capabilities, often enhancing target binding affinity. Such molecular features are increasingly important as researchers seek to address challenges like drug resistance, another hot topic in pharmaceutical forums.

The 4-methylpyridin-2-yl substituent in this compound is particularly noteworthy. Recent publications highlight the growing importance of heterocyclic amines in medicinal chemistry, with researchers often searching for "novel heterocyclic compounds with improved metabolic stability." This structural element could contribute to such properties while potentially offering selectivity advantages in biological systems.

Analytical characterization of CAS No. 1428356-58-4 typically involves advanced techniques like LC-MS and NMR spectroscopy—methods that dominate scientific searches about compound identification. The compound's molecular weight (approximately 411.88 g/mol) and moderate polarity make it suitable for reverse-phase HPLC analysis, a common technique discussed in analytical chemistry circles.

In the context of current research trends, this compound's structure suggests potential as a protein-protein interaction modulator, a rapidly growing area in drug discovery. With increasing searches for "small molecules disrupting protein interfaces," the urea-ethyl-pyrimidine core of this molecule may offer interesting possibilities for inhibiting challenging biological targets that have eluded conventional approaches.

From a synthetic chemistry perspective, the construction of such multi-functionalized pyrimidine derivatives represents an area of significant interest, as evidenced by numerous forum discussions about "efficient pyrimidine functionalization strategies." The compound's synthesis likely involves carefully sequenced amination and urea formation steps, topics that frequently appear in organic chemistry literature searches.

Stability studies of 1-(3-chlorophenyl)-3-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]urea would be crucial for its potential development. Questions about "improving compound shelf life" and "preventing degradation of complex heterocycles" are common in research communities, highlighting the practical importance of such investigations for this molecule.

The presence of both hydrogen bond donors and acceptors in this molecule makes it particularly interesting for computational chemists searching for "molecular docking studies of urea-containing compounds." These features could facilitate interactions with various biological targets while maintaining favorable physicochemical properties—a balance that dominates discussions in modern drug design.

As the pharmaceutical industry increasingly focuses on targeted therapies, compounds like CAS No. 1428356-58-4 gain additional significance. Its structural complexity mirrors the sophistication required in contemporary drug candidates, addressing the frequent query: "What makes a good lead compound in current drug discovery paradigms?" The answer often points to such multifunctional molecules with balanced properties.

In conclusion, 1-(3-chlorophenyl)-3-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]urea represents an intriguing case study in modern medicinal chemistry. Its structural features touch upon numerous current research priorities—from kinase inhibition to molecular recognition—making it a compound worthy of further investigation in various therapeutic contexts.